Cas no 872362-88-4 (Benzoxazole, 2-(3-butynyl)-7-chloro-)

• Product Name: Benzoxazole, 2-(3-butynyl)-7-chloro-
• CAS No: 872362-88-4
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 1880732
• PubChem ID: 86086913
• Update Time: 2025-04-21

Benzoxazole, 2-(3-butynyl)-7-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(3-butynyl)-7-chloro-
• 2-(but-3-ynyl)-7-chlorobenzo[d]oxazole
• 872362-88-4
• VGIRWSRXFPYQIS-UHFFFAOYSA-N
• SCHEMBL102232
• DB-116255

• Inchi： 1S/C11H8ClNO/c1-2-3-7-10-13-9-6-4-5-8(12)11(9)14-10/h1,4-6H,3,7H2
• InChI Key： VGIRWSRXFPYQIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(CCC#C)=N2

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų